N-(2-methoxyphenyl)-2,3-diphenylacrylamide

• IUPAC Name: (E)-N-(2-methoxyphenyl)-2,3-diphenylprop-2-enamide
• InChI: InChI=1S/C22H19NO2/c1-25-21-15-9-8-14-20(21)23-22(24)19(18-12-6-3-7-13-18)16-17-10-4-2-5-11-17/h2-16H,1H3,(H,23,24)/b19-16+
• InChI Key: HXYQVWBUHXXPFR-KNTRCKAVSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C(=CC2=CC=CC=C2)C3=CC=CC=C3
• Isomeric SMILES: COC1=CC=CC=C1NC(=O)/C(=C/C2=CC=CC=C2)/C3=CC=CC=C3
• Molecular Formula: C22H19NO2
• Molecular Weight: 329.4 g/mol

Description

Synthesis Analysis The synthesis of N-(2-methoxyphenyl)-2,3-diphenylacrylamide and its derivatives involves complex chemical pathways, often including the use of Schiff bases of diphenylamine derivatives as intermediates. These compounds are synthesized through reactions involving chloroacetyl chloride with diphenylamine, followed by reaction with substituted chalcones. This process has been evaluated for its antimicrobial potential, highlighting the significance of the synthesis pathway in determining the biological activity of the final compounds (Rohit Kumar et al., 2020).

Molecular Structure Analysis The molecular structure of compounds similar to N-(2-methoxyphenyl)-2,3-diphenylacrylamide, such as methoxylated polybrominated diphenyl ethers (MeO-PBDEs), has been extensively analyzed. These analyses often focus on electron impact (EI) and electron capture negative ionization (ECNI) mass spectra, which provide insights into the molecular ions and the position of functional groups such as the methoxy group relative to the phenyl-ether linkage (R. Hites, 2008).

Chemical Reactions and Properties The chemical reactions and properties of N-(2-methoxyphenyl)-2,3-diphenylacrylamide derivatives are influenced by their structure, as seen in studies of related compounds like methoxylated lipids. These compounds exhibit a variety of biological activities, including antibacterial, antifungal, antitumor, and antiviral effects, due to their unique chemical structures and interactions with biological systems (N. Carballeira, 2002).

Physical Properties Analysis The physical properties of N-(2-methoxyphenyl)-2,3-diphenylacrylamide, such as solubility, melting point, and stability, are crucial for its application in various fields. While specific studies on N-(2-methoxyphenyl)-2,3-diphenylacrylamide were not found, research on similar compounds like alkylphenols and alkylphenol ethoxylates provides insights into how structural features like methoxylation affect these physical properties (G. Ying et al., 2002).

Chemical Properties Analysis The chemical properties, including reactivity with other compounds and stability under various conditions, are influenced by the specific functional groups and molecular framework of N-(2-methoxyphenyl)-2,3-diphenylacrylamide. Similar analyses on brominated flame retardants and their hydroxylated or methoxylated derivatives indicate that such structural elements significantly impact the compound's reactivity and environmental stability (Ying Zhang et al., 2022).

Safety and Hazards

The safety data sheet for “2-Methoxy-4-methylphenol” indicates that it is harmful if swallowed, causes skin irritation, and is toxic to aquatic life.